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Abstract
This document provides a comprehensive guide for the preparation of stock solutions of

GSK126, a potent and selective inhibitor of the EZH2 methyltransferase. Accurate preparation

of this solution is critical for ensuring reproducible and reliable results in preclinical research

and drug development. This guide outlines the necessary materials, a detailed step-by-step

protocol for dissolution, and recommended storage conditions to maintain the integrity and

activity of the compound.

Introduction
GSK126 is a small molecule inhibitor of the enhancer of zeste homolog 2 (EZH2), a histone

methyltransferase that plays a crucial role in epigenetic regulation and is implicated in the

pathogenesis of various cancers. For in vitro and in vivo studies, GSK126 is typically supplied

as a crystalline solid that must be dissolved in an appropriate solvent to create a stock solution

for experimental use. This protocol details a standardized procedure for the preparation of

GSK126 stock solutions.

Quantitative Data Summary
The solubility and stability of GSK126 in various solvents are key parameters for the

preparation of stock solutions. The following table summarizes these quantitative data points.
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Parameter Value Solvent(s) Source(s)

Molecular Weight 526.67 g/mol N/A [1][2][3]

Solubility ~25 mg/mL
Dimethylformamide

(DMF)
[4]

~15 mg/mL
Dimethyl sulfoxide

(DMSO)
[4]

12.5 mg/mL (23.73

mM)

DMSO (requires

sonication)
[2][3][5]

10.63 mg/mL (20.18

mM)

DMSO (sonication is

recommended)
[1]

≥4.38 mg/mL
DMSO (with gentle

warming)
[6]

~2 mg/mL Ethanol [4]

Insoluble Water [5][6]

Storage (Solid)
-20°C for up to 3

years
N/A [1][2]

4°C for up to 2 years N/A [3]

Storage (Stock

Solution in DMSO)

-80°C for up to 2

years
DMSO [2]

-20°C for up to 1 year DMSO [2]

Stable for up to 3

months at -20°C
DMSO

Experimental Protocol: Preparation of a 10 mM
GSK126 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK126 in dimethyl

sulfoxide (DMSO).
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Materials
GSK126 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (sterile, amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Allow the GSK126 powder and DMSO to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the

desired amount of GSK126 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.27 mg of GSK126 (Molecular Weight: 526.67 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the tube containing the GSK126
powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes to aid dissolution.

Gentle warming of the tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath

can be used to facilitate the dissolution of higher concentrations.[6]

Visual Inspection: Visually inspect the solution to ensure that the GSK126 has completely

dissolved and no particulates are visible.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]
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Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2] For aqueous

solutions, it is not recommended to store them for more than one day.[4]

Safety Precautions
GSK126 is a bioactive compound. Handle with care and use appropriate personal protective

equipment. All procedures should be performed in a well-ventilated area or a chemical fume

hood.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a GSK126 stock solution.
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Caption: Workflow for GSK126 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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